Cas no 27584-70-9 (2-Oxazolone)

• Product Name: 2-Oxazolone
• CAS No: 27584-70-9
• MF: C₃H₃NO₂
• MW: 85.0614206790924
• MDL: MFCD00075369
• CID: 271654
• PubChem ID: 186114
• Update Time: 2025-08-03

2-Oxazolone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone
• 2-Oxazolone
• 3H-1,3-oxazol-2-one
• 1,3-oxazol-2(3H)-one
• 3H-oxazol-2-one
• anti-oxazolone
• oxazol-2(3H)-one
• 4-Oxazolin-2-one
• oxazol-2-one
• hydroxyoxazole
• oxido-oxazolium
• XYVMOLOUBJBNBF-UHFFFAOYSA-N
• 2,3-dihydro-1,3-oxazol-2-one
• FCH949831
• AK321001
• InChI=1/C3H3NO2/c5-3-4-1-2-6-3/h1-2H,(H,4,5
• DTXSID80181982
• A918336
• C74434
• 3H-1, 3-oxazol-2-one
• SY275497
• EN300-98935
• 27584-70-9
• MFCD00075369
• FT-0763903
• AS-56610
• (3H)-OXAZOLONE)
• AKOS006223722
• CS-0218044
• DB-003741

• MDL： MFCD00075369
• Inchi： 1S/C3H3NO2/c5-3-4-1-2-6-3/h1-2H,(H,4,5)
• InChI Key： XYVMOLOUBJBNBF-UHFFFAOYSA-N
• SMILES： O1C=CNC1=O

Computed Properties

• Exact Mass: 85.01640
• Monoisotopic Mass: 85.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: -0.3

Experimental Properties

• Boiling Point: 219.2°C at 760 mmHg
• PSA: 46.00000
• LogP: -0.03210

2-Oxazolone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Oxazolone

2-Oxazolone: A Comprehensive Overview

The compound 2-Oxazolone, also known by its CAS number 27584-70-9, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This molecule, characterized by its five-membered ring structure containing one oxygen atom and two nitrogen atoms, has garnered attention due to its unique properties and versatile functionalities. Recent advancements in synthetic methodologies and material characterization techniques have further enhanced our understanding of 2-Oxazolone's potential in modern chemical research.

2-Oxazolone is classified as a lactam, specifically a cyclic amide, which contributes to its reactivity and stability. Its structure consists of an oxygen atom at position 1 and a nitrogen atom at position 3 within the oxazole ring. This arrangement imparts distinct electronic properties, making it a valuable component in the synthesis of advanced materials. Researchers have explored its role in the development of self-healing polymers, where its inherent ability to form hydrogen bonds plays a crucial role in restoring material integrity after damage.

One of the most notable applications of 2-Oxazolone is in the field of drug delivery systems. Its ability to form inclusion complexes with various drugs has been leveraged to create targeted drug delivery vehicles. Recent studies have demonstrated that 2-Oxazolone-based hydrogels exhibit excellent biocompatibility and controlled drug release profiles, making them promising candidates for biomedical applications. These findings underscore the importance of 2-Oxazolone in advancing therapeutic strategies.

In the realm of catalysis, 2-Oxazolone has emerged as a valuable ligand for transition metal catalysts. Its nitrogen atoms provide coordination sites that enhance catalytic activity and selectivity in various reactions, including cross-coupling reactions and asymmetric synthesis. For instance, palladium catalysts functionalized with 2-Oxazolone derivatives have shown remarkable efficiency in Suzuki-Miyaura couplings, a key reaction in organic synthesis.

The synthesis of 2-Oxazolone has also been optimized through green chemistry approaches. Traditional methods often involved hazardous reagents and conditions; however, recent advancements have introduced environmentally friendly protocols. For example, microwave-assisted synthesis has been employed to achieve higher yields and shorter reaction times while minimizing waste generation. Such innovations align with global efforts to promote sustainable chemical practices.

Moreover, 2-Oxazolone has found applications in the development of advanced materials such as stimuli-responsive polymers and sensors. Its ability to undergo reversible structural changes in response to external stimuli like pH or temperature makes it ideal for creating smart materials. Recent research highlights its use in designing sensors for detecting environmental pollutants, showcasing its potential in environmental monitoring technologies.

In conclusion, 2-Oxazolone (CAS No: 27584-70-9) stands as a versatile compound with diverse applications across multiple disciplines. From drug delivery systems to catalysis and advanced materials, its unique properties continue to drive innovation in chemical research. As new synthetic methods and characterization techniques emerge, the potential of 2-Oxazolone is expected to expand further, solidifying its role as a key component in modern chemistry.